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Compound of Interest

Compound Name: beta-Amanitin

CAS No.: 13567-07-2

Cat. No.: B084932

Get Quote

Introduction

β-Amanitin is a cyclic octapeptide toxin found in several species of the Amanita genus of

mushrooms, most notably the death cap (Amanita phalloides)[1][2][3]. Its primary mechanism

of action is the potent and specific inhibition of eukaryotic RNA polymerase II (Pol II) and, to a

lesser extent, RNA polymerase III[1][2][4][5][6]. This inhibition halts the transcription of protein-

coding genes and certain small RNAs, leading to a shutdown of protein synthesis and

subsequent cell death[1][4][7].

This high toxicity can be harnessed as a powerful selection tool in genetic engineering. By

introducing a specific mutation into the POLR2A gene, which encodes the largest subunit of

RNA polymerase II, cells can be rendered resistant to β-amanitin[8][9][10]. This principle allows

for the direct selection of successfully modified cells. Wild-type cells are eliminated by the toxin,

while the engineered, resistant cells survive and proliferate. This method is particularly useful in

conjunction with CRISPR/Cas9 genome editing, where an amanitin-resistance mutation can be

co-introduced with another desired genetic modification, thereby enriching the population of

successfully edited cells[11][12][13].
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Mechanism of Action and Resistance

β-Amanitin binds to a pocket in the largest subunit of RNA polymerase II, RPB1, which is

encoded by the POLR2A gene[14][15][16]. This binding does not block nucleotide entry but

physically impedes the translocation of the polymerase along the DNA template, effectively

stalling transcription[16][17]. Resistance is conferred by point mutations in the POLR2A gene

that alter the amino acid sequence within or near the amanitin-binding pocket[8][15]. These

changes reduce the binding affinity of the toxin, allowing the polymerase to function even in the

presence of otherwise lethal concentrations of β-amanitin[9][15].

Quantitative Data
The following tables summarize key quantitative data regarding the cytotoxicity of β-amanitin

and the mutations known to confer resistance.

Table 1: Cytotoxicity of β-Amanitin in Mammalian Cell Lines

Cell Line
Concentrati
on (µg/mL)

Incubation
Time
(hours)

Cell
Viability (%)

LD50
(µg/mL)

Reference

MCF-7 0.01 36 91% 10 [4][18][19]

MCF-7 0.1 36 86% 10 [4][18][19]

MCF-7 1.0 36 84% 10 [4][18][19]

MCF-7 10 36 62% 10 [4][18][19]

MCF-7 100 36 52% 10 [4][18][19]

HepG2
0.3 - 100

(Range)
Not Specified Sensitive Not Specified [3]

BGC-823
0.3 - 100

(Range)
Not Specified Sensitive Not Specified [3]

HEK-293
0.3 - 100

(Range)
Not Specified Sensitive Not Specified [3]
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Table 2: Examples of Amanitin-Resistant Mutations in the POLR2A Gene

Organism
Amino Acid
Substitution

Notes Reference

Mouse N792D (Asn792Asp)

Results in a 500-fold

increase in resistance.

This mutation was

identified in a BALB/c

3T3 cell line.

[10]

Mouse L745F (Leu745Phe)

Clustered mutation

identified in a mouse

cell line.

[8]

Mouse R749P (Arg749Pro)

Clustered mutation

that likely destabilizes

a helix in the binding

pocket.

[8][15]

Mouse I779F (Ile779Phe)

Mutation leads to a

steric clash that

prevents amanitin

binding.

[8][15]

Human N792D (Asn792Asp)

A built-in resistance

mutation used in

experimental HeLa

cell lines to study

POLR2A variants.

[20]

Drosophila

melanogaster
N792D (Asn792Asp)

Predicted to disrupt

hydrogen bonds

between Pol II and

amanitin.

[15]

Drosophila

melanogaster
N793D (Asn793Asp)

Predicted to disrupt

hydrogen bonds

between Pol II and

amanitin.

[15]
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Visualizations
The following diagrams illustrate the mechanism of β-amanitin, the experimental workflow for

its use as a selection agent, and the logic behind co-selection strategies.
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Mechanism of β-Amanitin Action and Resistance
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Caption: Mechanism of β-Amanitin action and the basis for resistance.
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Experimental Workflow for β-Amanitin Selection

Start: Wild-Type Cell Population

Transfect/Transduce Cells
(e.g., CRISPR/Cas9 + Donor DNA with

POLR2A resistance mutation)

Allow Cell Recovery
(24-72 hours)

Add β-Amanitin to Culture Medium
(Pre-determined optimal concentration)

Selection Period
(Several days to weeks)

Wild-Type Cells Die

Non-resistant

Resistant Cells Survive
and Form Colonies

Resistant

Isolate and Expand
Resistant Colonies

Verify Genotype and Phenotype
(e.g., Sequencing, Western Blot)
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Caption: Workflow for selecting genetically modified cells using β-amanitin.
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Caption: Logic of using β-amanitin resistance for co-selection of a second gene.

Experimental Protocols
Safety Precaution: β-Amanitin is extremely toxic and can be fatal if ingested or inhaled[1].

Handle with extreme care using appropriate personal protective equipment (PPE), including

gloves, a lab coat, and respiratory protection when handling the powdered form. All work

should be conducted in a certified chemical fume hood. Consult your institution's safety

guidelines and the Safety Data Sheet (SDS) before use.

Protocol 1: Preparation of β-Amanitin Stock Solution
This protocol describes the preparation of a concentrated stock solution for use in cell culture.

Materials:

β-Amanitin powder (CAS 21150-22-1)

Anhydrous Dimethyl Sulfoxide (DMSO) or sterile deionized water

Sterile, nuclease-free microcentrifuge tubes

0.22 µm sterile syringe filter (if using water)

Procedure:

Perform all steps in a chemical fume hood.

To prepare a 1 mg/mL stock solution, dissolve 1 mg of β-Amanitin powder in 1 mL of DMSO

or water[2].

Vortex gently until the powder is completely dissolved.

If water was used as the solvent, sterilize the solution by passing it through a 0.22 µm

syringe filter into a sterile tube[4].

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://en.wikipedia.org/wiki/%CE%92-Amanitin
https://www.caymanchem.com/product/18142/b-amanitin
https://www.medchemexpress.com/%CE%B2-amanitin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months[4].

Protect from moisture.

Protocol 2: Determining Optimal Selection
Concentration (Kill Curve)
Before starting a selection experiment, it is critical to determine the minimum concentration of

β-amanitin that effectively kills the wild-type parental cell line within a reasonable timeframe

(typically 7-10 days).

Materials:

Parental (wild-type) cell line of interest

Complete cell culture medium

β-Amanitin stock solution (from Protocol 1)

96-well cell culture plates

Cell viability assay reagent (e.g., MTT, PrestoBlue™, CellTiter-Glo®)

Multichannel pipette

Plate reader

Procedure:

Cell Seeding: Seed the wild-type cells into a 96-well plate at a low density (e.g., 1,000-5,000

cells per well) in 100 µL of complete medium. Allow cells to attach overnight.

Prepare Dilutions: Prepare a series of β-amanitin dilutions in complete culture medium.

Based on published data, a starting range of 0.01 µg/mL to 100 µg/mL is appropriate for

many cell lines[4][18][19]. Be sure to include a "no drug" (vehicle only) control.

Treatment: Carefully remove the medium from the cells and replace it with 100 µL of the

medium containing the different β-amanitin concentrations. Treat at least three wells per

concentration.
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Incubation: Incubate the plate under standard cell culture conditions (e.g., 37°C, 5% CO₂).

Monitor and Assess Viability:

Visually inspect the cells daily for signs of toxicity (e.g., rounding, detachment, debris).

At set time points (e.g., Day 3, 5, 7, and 10), perform a cell viability assay on a subset of

the plates according to the manufacturer's instructions.

Data Analysis:

Normalize the viability data to the "no drug" control wells for each time point.

Plot cell viability (%) versus β-amanitin concentration.

The optimal selection concentration is the lowest concentration that results in complete or

near-complete cell death of the wild-type population within 7-10 days.

Protocol 3: Selection of Genetically Modified Cells
This protocol outlines the process of selecting cells that have been engineered to be β-amanitin

resistant, typically following a CRISPR/Cas9-mediated knock-in of a resistance mutation in the

POLR2A gene.

Materials:

Host cell line

Gene editing reagents (e.g., CRISPR/Cas9 plasmid or RNP complex)

Donor DNA template containing the desired POLR2A resistance mutation (and any co-

intended edits)

Transfection reagent or electroporator

Complete cell culture medium

β-Amanitin stock solution
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Culture dishes (e.g., 10 cm dishes)

Cloning cylinders or a fluorescence-activated cell sorter (FACS) if applicable

Procedure:

Transfection/Gene Editing:

Transfect or electroporate the host cells with the gene-editing machinery and the donor

DNA template according to an optimized protocol for your cell line.

Include a negative control (e.g., cells transfected with a non-targeting guide RNA) and a

mock transfection control.

Recovery:

Plate the transfected cells in non-selective complete medium.

Allow the cells to recover and begin expressing the modified POLR2A gene for 48-72

hours. This period is crucial for the resistant protein to accumulate before selection

pressure is applied.

Initiate Selection:

Passage the cells into larger culture dishes at a low density (e.g., 1x10⁵ to 5x10⁵ cells per

10 cm dish).

Replace the medium with complete culture medium containing the optimal selection

concentration of β-amanitin determined in Protocol 2.

Maintain Selection Pressure:

Continue to culture the cells in the selection medium, replacing it every 2-3 days.

Over the next 1-3 weeks, most cells (wild-type) will die and detach.

Monitor the plates for the emergence of small, healthy, proliferating colonies. These are

putative amanitin-resistant clones.
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Isolation of Resistant Clones:

Once colonies are large enough to be handled (typically >50 cells), use cloning cylinders

to isolate individual colonies.

Alternatively, if a fluorescent reporter was included in the donor template, enriched

populations can be isolated using FACS.

Expansion and Verification:

Transfer each isolated colony to a separate well of a smaller plate (e.g., 24- or 48-well)

and expand it in selection-free medium.

Once sufficient cell numbers are obtained, perform genomic DNA extraction and PCR

amplify the POLR2A target region.

Use Sanger sequencing to confirm the presence of the intended resistance mutation. If a

co-selection strategy was used, also sequence the second gene of interest.

(Optional) Perform a Western blot to confirm the expression of the modified RPB1 protein

or a functional assay to confirm the desired phenotype.

Cryopreservation: Once validated, cryopreserve the clonal cell lines for future use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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